Cas no 127420-27-3 ((1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride)

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is a chiral bicyclic amine derivative with a rigid molecular framework, offering structural specificity for applications in asymmetric synthesis and pharmaceutical research. Its stereochemically defined configuration (1S,4S) ensures high enantiopurity, making it valuable for the development of chiral catalysts or ligands. The dihydrochloride salt form enhances solubility and stability, facilitating handling in aqueous or polar solvent systems. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, owing to its constrained geometry and potential for selective interactions with biological targets. Its well-characterized structure and purity make it a reliable intermediate for precision chemical synthesis.

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride structure

127420-27-3 structure

Product Name:(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride

CAS No:127420-27-3

MF:C₆H₁₄Cl₂N₂

MW:185.094759464264

MDL:MFCD11519125

CID:138145

PubChem ID:18658658

Update Time:2025-06-06

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
- (1S,4S)-2-METHYL-2,5-DIAZABICYCLO(2.2.1)HEPTANE 2HBR
- (1S,4S)-2-Methyl-2,5-diazabicyclo(2.2.1)heptane dihydrochloride
- (1S,4S)-2-METHYL-2,5-DIAZABICYCLO(2.2.1)HEPTANE.2HBR
- (1S,4S)-2-methyl-2,5-diazabicyclo<2.2.1>heptane dihydrochloride
- (1S,4S)-5-methyl-2,5-diazabicyclo(2.2.1)heptane dihydrochloride
- 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-, hydrochloride (1:2), (1S,4S)-
- (1S,4S)-5-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
- 2-methyl-2,4-pentanediyl dipropionate
- 2-methylpentane-2,4-diyl dipropanoate
- (1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride
- 2,5-Diazabicyclo[2.2.1]heptane, 2-methyl-, hydrochloride (1:2), (1S,4S)-
- (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
- A934222
- AKOS022180182
- PS-17314
- (1S,4S)-2-Methyl-2,5-Diazabicyclo[2.2.1]Heptane 2HCl
- D72919
- (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptanedihydrochloride
- CS-0054609
- MFCD11519125
- 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-,hydrochloride(1:2),(1S,4S)-
- 127420-27-3
- EN300-19634477
- SCHEMBL1176233
- CFA42027
- MDL： MFCD11519125
- Inchi： 1S/C6H12N2.2ClH/c1-8-4-5-2-6(8)3-7-5;;/h5-7H,2-4H2,1H3;2*1H/t5-,6-;;/m0../s1
- InChI Key： CPKLWCPJBAELNP-USPAICOZSA-N
- SMILES： Cl.Cl.N1(C)C[C@@H]2C[C@H]1CN2

Computed Properties

Exact Mass: 184.05300
Monoisotopic Mass: 184.0534038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.3Å²

Experimental Properties

PSA: 15.27000
LogP: 1.53300

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM372263-1g	(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride	127420-27-3	95%+	1g	$179	2024-08-02
abcr	AB537656-100 mg	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride, 95%; .	127420-27-3	95%	100mg	€290.90	2023-06-14
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0315S-1g	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride	127420-27-3	97%	1g	3375.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0315S-5g	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride	127420-27-3	97%	5g	13483.87CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0315S-500mg	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride	127420-27-3	97%	500mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0315S-250mg	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride	127420-27-3	97%	250mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0315S-100mg	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride	127420-27-3	97%	100mg	1161.82CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0315S-50mg	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride	127420-27-3	97%	50mg	992.21CNY	2021-05-07
abcr	AB537656-250 mg	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride, 95%; .	127420-27-3	95%	250mg	€355.50	2023-06-14
abcr	AB537656-500 mg	(1S,4S)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane dihydrochloride; .	127420-27-3		500MG	€451.40	2022-07-29